Cas no 1448069-92-8 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(cyclopentylsulfanyl)acetamide)

• Product Name: N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(cyclopentylsulfanyl)acetamide
• CAS No: 1448069-92-8
• MF: C₂₂H₂₇NO₂S
• MW: 369.520284891129
• CID: 6322088
• PubChem ID: 71806230
• Update Time: 2025-10-29

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(cyclopentylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(cyclopentylsulfanyl)acetamide
• 1448069-92-8
• AKOS024558974
• F6436-0460
• 2-cyclopentylsulfanyl-N-[2-hydroxy-2-(4-phenylphenyl)propyl]acetamide
• N-(2-{[1,1'-BIPHENYL]-4-YL}-2-HYDROXYPROPYL)-2-(CYCLOPENTYLSULFANYL)ACETAMIDE
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(cyclopentylthio)acetamide

• Inchi： 1S/C22H27NO2S/c1-22(25,16-23-21(24)15-26-20-9-5-6-10-20)19-13-11-18(12-14-19)17-7-3-2-4-8-17/h2-4,7-8,11-14,20,25H,5-6,9-10,15-16H2,1H3,(H,23,24)
• InChI Key： INEYOOPHLAXLIF-UHFFFAOYSA-N
• SMILES： S(CC(NCC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)O)=O)C1CCCC1

Computed Properties

• Exact Mass: 369.17625028g/mol
• Monoisotopic Mass: 369.17625028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.6Ų

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(cyclopentylsulfanyl)acetamide

Comprehensive Overview of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(cyclopentylsulfanyl)acetamide (CAS No. 1448069-92-8)

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(cyclopentylsulfanyl)acetamide (CAS No. 1448069-92-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its biphenyl core and cyclopentylsulfanyl moiety, is often explored for its role in modulating biological pathways. Researchers are particularly interested in its acetamide derivative properties, which may contribute to its bioactivity in targeting specific enzymes or receptors.

In recent years, the demand for small-molecule inhibitors and drug candidates has surged, driven by advancements in precision medicine and personalized therapies. N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(cyclopentylsulfanyl)acetamide fits into this trend as a promising scaffold for further derivatization. Its hydroxypropyl group enhances solubility, while the cyclopentylsulfanyl chain may improve membrane permeability—a critical factor in drug development. These attributes make it a subject of interest for researchers investigating kinase inhibitors or GPCR modulators.

The compound’s synthesis typically involves multi-step organic reactions, including Suzuki coupling for the biphenyl segment and thioether formation for the cyclopentylsulfanyl component. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structure. Given the growing emphasis on green chemistry, efforts are underway to optimize its synthesis with eco-friendly catalysts and reduced waste generation.

From a commercial perspective, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(cyclopentylsulfanyl)acetamide is primarily supplied by specialty chemical manufacturers catering to pharmaceutical R&D and academic laboratories. Its pricing and availability are influenced by factors like scalability and regulatory compliance. As the industry shifts toward fragment-based drug design, this compound’s modular structure positions it as a valuable building block for medicinal chemistry projects.

Emerging trends in AI-driven drug discovery have also spotlighted compounds like CAS No. 1448069-92-8. Machine learning models trained on chemical libraries can predict its interactions with biological targets, accelerating hit identification. Additionally, its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are frequently analyzed in silico to prioritize experimental validation. Such approaches align with the broader push for cost-effective drug development.

In summary, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-2-(cyclopentylsulfanyl)acetamide represents a versatile chemical entity with multifaceted applications. Its relevance to drug discovery, biochemical assays, and material science ensures sustained interest from diverse scientific communities. Future research may uncover novel derivatives or formulations leveraging its core structure, further expanding its utility.